Cas no 791582-16-6 ((R)-3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid)

• Product Name: (R)-3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid
• CAS No: 791582-16-6
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD04113650
• CID: 68841
• PubChem ID: 2060570
• Update Time: 2025-05-19

(R)-3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid
• (R)-3-Amino-3-(2-trifluoromethyl-phenyl)-propionic acid
• (3R)-3-amino-3-[2-(trifluoromethyl)phenyl]propanoic acid
• (R)-3-Amino-3-(2-trifluoromethylphenyl)-propionic acid
• (R)-3-AMINO-3-(2-TRIFLUOROMETHYLPHENYL)PROPIONIC ACID,
• (R)-3-AMINO-3-[2-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID
• L-BETA-HOMO(2-TRIFLUOROMETHYLPHENYL)GLYCINE
• H-PHG(2-CF3)-(C*CH2)OH
• H-D-BETA-PHE(2-CF3)-OH
• H-D-b-Phe(2-CF3)-OH
• PubChem15096
• (R)-3-Amino-3-(2-trifluoromethylphenyl)propionic acid
• 2382AC
• (R)-2-Trifluoromethyl-b-phenylalanine
• AB17736
• AX8047534
• TL80073833
• A57796
• A839600
• 582A166
• R-3-Amino-3-(2- trifluoromethyl -phenyl)-propionic acid
• (3R)-3-a
• DTXSID20366175
• D86863
• EN300-7463881
• CS-0179120
• AS-69918
• (r)-3-amino-3-(2-trifluoromethylphenyl)propanoic acid
• AKOS010394522
• MFCD04113650
• MXKROQQTKYAUJB-MRVPVSSYSA-N
• (R)-3-AMINO-3-(2-(TRIFLUOROMETHYL)PHENYL)PROPANOICACID
• 791582-16-6
• (βR)-β-Amino-2-(trifluoromethyl)benzenepropanoic acid (ACI)

• MDL： MFCD04113650
• Inchi： 1S/C10H10F3NO2/c11-10(12,13)7-4-2-1-3-6(7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m1/s1
• InChI Key： MXKROQQTKYAUJB-MRVPVSSYSA-N
• SMILES： [C@@H](C1C=CC=CC=1C(F)(F)F)(N)CC(=O)O

Computed Properties

• Exact Mass: 233.06600
• Monoisotopic Mass: 233.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -1.1

Experimental Properties

• Density: 1.361
• Boiling Point: 308.7 °C at 760 mmHg
• Flash Point: 308.7 °C at 760 mmHg
• Refractive Index: 1.501
• PSA: 63.32000
• LogP: 2.88020

Additional information on (R)-3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid

Comprehensive Overview of (R)-3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid (CAS No. 791582-16-6)

(R)-3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid (CAS No. 791582-16-6) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of non-proteinogenic amino acids, which are increasingly explored for their role in drug design, peptide synthesis, and enzyme inhibition. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable building block in medicinal chemistry.

Researchers and industry professionals frequently search for CAS 791582-16-6 suppliers, (R)-3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid synthesis methods, and chiral amino acid applications. This compound is particularly relevant in the context of targeted drug delivery and precision medicine, as its enantiomeric purity (R-configuration) is critical for binding specificity to biological targets. Recent studies highlight its utility in designing GABA receptor modulators and neurological disorder therapeutics, aligning with the growing demand for neuropharmacology solutions.

The physicochemical properties of 791582-16-6 include a molecular weight of 233.18 g/mol and a carboxyl group that facilitates salt formation or esterification for improved bioavailability. Its stereochemical integrity is maintained through advanced asymmetric synthesis techniques, a topic of high interest in organic chemistry forums and patent literature. Analytical methods such as HPLC chiral separation and NMR spectroscopy are commonly employed to verify its purity, addressing queries like how to characterize chiral compounds.

In the broader landscape of pharmaceutical intermediates, this compound exemplifies the trend toward fluorinated bioactive molecules, which dominate discussions in drug discovery conferences. Its trifluoromethylphenyl moiety is a hotspot for structure-activity relationship (SAR) studies, often linked to searches for CF3-substituted drug candidates. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a candidate for peptide-based therapeutics, a field experiencing exponential growth due to advancements in bioconjugation technologies.

From a commercial perspective, CAS 791582-16-6 is listed by specialized fine chemical vendors with certifications like GMP or ISO 9001, catering to demands for high-purity research chemicals. Environmental and regulatory considerations are also prominent, with users seeking data on green chemistry alternatives and REACH compliance. The compound’s stability under physiological pH conditions further underscores its suitability for in vivo studies, a key concern for preclinical researchers.

Emerging applications include its use in biocatalysis and enzyme engineering, where its chiral center serves as a template for stereoselective transformations. This aligns with the surge in interest around sustainable synthetic routes and biobased manufacturing. As the scientific community prioritizes molecular diversity libraries, (R)-3-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid stands out as a versatile scaffold for high-throughput screening campaigns.

In summary, 791582-16-6 represents a convergence of chiral technology, fluorine chemistry, and pharmacological innovation. Its multifaceted role in drug development pipelines and academic research ensures sustained relevance, while its synthetic accessibility and functional adaptability address pressing challenges in modern chemical biology.